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Abstract

Recrystallization is a fundamental technique for the purification of solid organic compounds.
This document provides a detailed protocol for the purification of benzoic acid using water as
the recrystallization solvent. The method leverages the differential solubility of benzoic acid in
hot versus cold water to remove impurities.[1][2][3] This application note includes a
comprehensive experimental procedure, data on the solubility of benzoic acid, and expected
recovery rates to guide researchers in obtaining high-purity benzoic acid for various research
and development applications.

Introduction

Benzoic acid (CeHsCOOH) is a simple aromatic carboxylic acid widely used as a precursor in
the synthesis of various organic compounds and as a preservative in the food and
pharmaceutical industries.[4] The purity of benzoic acid is critical for its intended applications.
Recrystallization is an effective and environmentally friendly method for its purification, primarily
utilizing water as a solvent.[4] The principle of this technique relies on the fact that the solubility
of benzoic acid in water increases significantly with temperature.[4][5][6] By dissolving the
impure benzoic acid in a minimum amount of hot water and then allowing it to cool slowly, pure
benzoic acid crystals form, leaving the impurities dissolved in the cold mother liquor.[1][2]
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Data Presentation

Table 1: Solubility of Benzoic Acid in Water at Various

Temperatures

Temperature (°C)

Solubility (g/L)

0 1.7[4][5][6]
18 2.7[4]

25 3.44[4][7]

40 5.51[4]

75 21.45[4][5]
100 56.31[4][5][6]

Table 2: Typical Experimental Parameters and Expected

Yield
Parameter Value
Starting Mass of Impure Benzoic Acid ~1.0g
Purity of Crude Benzoic Acid Varies

Solvent

Deionized Water

Typical Percent Recovery

65-85%[4][8][9]

Melting Point of Pure Benzoic Acid

122.4 °C

Experimental Protocol

This protocol details the steps for the purification of benzoic acid by recrystallization from water.

Materials and Equipment

e Impure benzoic acid

e Deionized water
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e Erlenmeyer flasks (125 mL and 250 mL)
e Hot plate

e Buchner funnel and filter flask

 Filter paper

e Glass stirring rod

* Ice bath

e Watch glass

e Spatula

o Graduated cylinders

e Melting point apparatus

Procedure

¢ Dissolution:

1. Weigh approximately 1.0 g of impure benzoic acid and transfer it to a 125 mL Erlenmeyer
flask.[10]

2. Add approximately 20-30 mL of deionized water to the flask.[8]

3. Heat the mixture on a hot plate to a gentle boil while stirring with a glass rod to facilitate
dissolution.[1][2]

4. If solid material remains, add small portions of hot deionized water (1-2 mL at a time) until
the benzoic acid is completely dissolved.[1][11] Avoid adding an excess of water to ensure
a good yield.[11]

o Hot Filtration (if necessary):

1. If insoluble impurities are present, perform a hot gravity filtration.
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2. Place a stemless funnel with fluted filter paper into the neck of a clean 250 mL Erlenmeyer
flask and preheat both on the hot plate.[12]

3. Carefully and quickly pour the hot benzoic acid solution through the hot funnel to remove
the insoluble impurities.[2]

Crystallization:

1. Remove the flask containing the clear filtrate from the hot plate and allow it to cool slowly
to room temperature on a benchtop. Slow cooling promotes the formation of larger, purer
crystals.[1][11]

2. Once the flask has reached room temperature and crystal formation appears complete,
place it in an ice bath for 10-15 minutes to maximize the yield of crystals.[1][8]

Collection of Crystals:

1. Set up a Buchner funnel with a piece of filter paper that fits snugly over the holes and
connect it to a filter flask under vacuum.

2. Wet the filter paper with a small amount of ice-cold deionized water to ensure it is sealed
against the funnel.

3. Swirl the crystalline mixture in the Erlenmeyer flask and pour it into the Buchner funnel.

4. Use a small amount of the cold filtrate to rinse any remaining crystals from the flask into
the funnel.

5. Wash the crystals in the funnel with a small portion of ice-cold deionized water to remove
any remaining soluble impurities.[1]

Drying:
1. Leave the vacuum on to pull air through the crystals for several minutes to help them dry.

2. Carefully remove the filter paper with the crystals from the funnel and place it on a pre-
weighed watch glass.
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3. Allow the crystals to air dry completely. The drying process can be expedited by placing
the watch glass in a drying oven at a low temperature (e.g., 50-60 °C).

e Analysis:

1. Once dry, weigh the purified benzoic acid to determine the final mass and calculate the
percent recovery.

2. Determine the melting point of the recrystallized benzoic acid. A sharp melting point close
to the literature value (122.4 °C) is an indicator of high purity.[12]

Calculation of Percent Recovery

The percent recovery is calculated using the following formula:

Percent Recovery (%) = (Mass of Pure Benzoic Acid / Mass of Impure Benzoic Acid) x 100[13]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves.[14][15][16]

Handle benzoic acid in a well-ventilated area or a fume hood to avoid inhaling dust.[14][15]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[14][16]

Use caution when working with the hot plate and hot glassware to prevent burns.

Dispose of all chemical waste according to institutional guidelines.[15]

Visualizations
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Caption: Workflow for the Purification of Benzoic Acid by Recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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